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Compound of Interest

Compound Name: Mmv-048

Cat. No.: B609195 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of MMV-048, a novel aminopyridine-

class antimalarial compound. Adherence to these procedural guidelines is critical for

maintaining a safe research environment and ensuring regulatory compliance.

Chemical and Physical Properties of MMV-048
A comprehensive understanding of the chemical and physical properties of MMV-048 is

foundational to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value

Molecular Formula C₁₈H₁₄F₃N₃O₂S

Molecular Weight 393.38 g/mol

CAS Number 1314883-11-8

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO, not in water

Storage
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.

Step-by-Step Disposal Protocol for MMV-048
The following protocol outlines the necessary steps for the safe disposal of MMV-048. This

procedure should be performed in accordance with all applicable local, state, and federal

regulations.

1. Personal Protective Equipment (PPE): Before handling MMV-048, ensure appropriate

personal protective equipment is worn. This includes, but is not limited to:

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Identification and Segregation:

Solid Waste: Unused or expired MMV-048 powder, as well as any lab materials grossly

contaminated with the solid (e.g., weighing paper, contaminated gloves), should be collected

in a clearly labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions containing MMV-048 (e.g., in DMSO) should be collected in a

separate, sealed, and clearly labeled container for liquid chemical waste. Do not mix with
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aqueous or other incompatible waste streams.

3. Container Labeling: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: 5-(4-(methylsulfonyl)phenyl)-6'-(trifluoromethyl)-[3,3'-bipyridin]-2-

amine (MMV-048)

The concentration of the waste, if applicable

The date the waste was first added to the container

4. Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials. The storage area should be cool, dry, and well-ventilated.

5. Professional Disposal: MMV-048 waste must be disposed of through a licensed hazardous

waste disposal company.[1][2] Do not dispose of MMV-048 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

MMV-048 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MMV-048.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b609195?utm_src=pdf-body
https://www.benchchem.com/product/b609195?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0024613.pdf
https://dcchemicals.com/msds/MSDS_DC21333.html
https://www.benchchem.com/product/b609195?utm_src=pdf-body
https://www.benchchem.com/product/b609195?utm_src=pdf-body
https://www.benchchem.com/product/b609195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Characterization

Solid Waste Stream Liquid Waste Stream

Final Disposal

Identify MMV-048 for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid or Liquid Waste?

Collect in Labeled
Solid Chemical Waste Container

Solid

Collect in Labeled
Liquid Chemical Waste Container

Liquid

Seal Container

Store Waste in Designated
Secure Area

Seal Container

Contact EHS for Pickup
by Licensed Disposal Company

Click to download full resolution via product page

Caption: Workflow for the proper disposal of MMV-048.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of MMV-048, fostering a secure research environment and upholding the highest

standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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